
Technical Guide to 4-Ethyl-2-methoxyphenol-d2
for Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Ethyl-2-methoxyphenol-d2

Cat. No.: B12385831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethyl-2-methoxyphenol-d2, a

deuterated stable isotope-labeled compound valuable for a range of research applications. This

document details its suppliers, technical specifications, and its primary application as an

internal standard in quantitative analytical methods.

Compound Overview
4-Ethyl-2-methoxyphenol-d2, also known as 4-Ethylguaiacol-d2, is the deuterated form of 4-

Ethyl-2-methoxyphenol, a phenolic compound found in various natural sources and recognized

as a significant flavor and aroma component.[1][2] The incorporation of two deuterium atoms

into the ethyl group creates a stable, heavier version of the molecule, making it an ideal internal

standard for mass spectrometry-based quantitative analysis.[3] Its primary application lies in

stable isotope dilution assays (SIDA) for the accurate quantification of its non-deuterated

counterpart in complex matrices such as wine, beer, and biological samples.[3][4][5][6]

Suppliers and Product Specifications
Several chemical suppliers offer 4-Ethyl-2-methoxyphenol-d2. The following table

summarizes the available information. Researchers are advised to contact the suppliers directly

for the most current product specifications and availability.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Purity Notes

MedChem

Express

4-Ethyl-2-

methoxyph

enol-d2

1335401-

59-6
C₉H₁₀D₂O₂

154.21

g/mol

Information

not readily

available

Also known

as 4-

Ethylguaia

col-d2.[3]

[7]

HPC

Standards

D2-4-

Ethylguaia

col

Solution

1335401-

59-6
C₉H₁₀D₂O₂

154.21

g/mol
100 µg/ml

Provided

as a

solution in

acetonitrile.

[8]

Benchche

m

4-Ethyl-2-

methoxyph

enol - d2

1335401-

59-6

Not

specified

Not

specified

Information

not readily

available

Inquire for

details.[9]

DVE-

290845

4-Ethyl-2-

methoxyph

enol - d2

1335401-

59-6

Not

specified

Not

specified
≥ 95%

Available in

10 mg

packaging.

[10]

Physicochemical Properties (of the non-deuterated
form)
The following table summarizes the key physicochemical properties of the non-deuterated 4-

Ethyl-2-methoxyphenol. These properties are expected to be very similar for the d2-labeled

compound.
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Property Value Source

CAS Number 2785-89-9 [11][12]

Molecular Formula C₉H₁₂O₂ [11][12]

Molecular Weight 152.19 g/mol [11][12]

Appearance
Clear colorless to pale yellow

liquid
[12][13]

Boiling Point 234-236 °C [12]

Melting Point 15 °C [12]

Density 1.063 g/mL at 25 °C [12]

Refractive Index 1.5260-1.5300 @ 20°C [13]

Solubility
Slightly soluble in chloroform

and methanol.
[12]

Experimental Protocol: Use as an Internal Standard
in Quantitative Analysis by GC-MS
This section outlines a general experimental protocol for the use of 4-Ethyl-2-methoxyphenol-
d2 as an internal standard in a stable isotope dilution assay (SIDA) for the quantification of 4-

ethylguaiacol in a liquid matrix (e.g., wine).

Objective: To accurately quantify the concentration of 4-ethylguaiacol in a sample using 4-
Ethyl-2-methoxyphenol-d2 as an internal standard.

Materials:

4-Ethyl-2-methoxyphenol-d2 standard solution (e.g., 100 µg/mL in acetonitrile from HPC

Standards)

4-Ethylguaiacol analytical standard

Sample for analysis (e.g., red wine)
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Organic solvent for extraction (e.g., dichloromethane, diethyl ether)

Anhydrous sodium sulfate

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Appropriate GC column (e.g., DB-5ms or equivalent)

Standard laboratory glassware and equipment

Procedure:

Preparation of Standard Solutions:

Prepare a stock solution of the non-deuterated 4-ethylguaiacol standard in a suitable

solvent (e.g., ethanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

From the stock solution, prepare a series of calibration standards by serial dilution to cover

the expected concentration range of the analyte in the samples.

Sample Preparation and Spiking:

Take a known volume of the sample (e.g., 5 mL of wine).

Add a precise volume of the 4-Ethyl-2-methoxyphenol-d2 internal standard solution to

the sample. The amount added should be chosen to give a detector response similar to

that of the analyte in the sample.

For the calibration standards, take a known volume of a blank matrix (a wine known to be

free of 4-ethylguaiacol, or a synthetic wine) and spike with known concentrations of the

non-deuterated standard and the same fixed amount of the deuterated internal standard

as added to the samples.

Extraction:

Perform a liquid-liquid extraction of the spiked sample and calibration standards. For

example, add 2 mL of dichloromethane, vortex for 1 minute, and centrifuge to separate the

layers.
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Carefully collect the organic (lower) layer.

Repeat the extraction process two more times and combine the organic extracts.

Dry the combined organic extract by passing it through a small column containing

anhydrous sodium sulfate.

Concentrate the extract under a gentle stream of nitrogen to a final volume of

approximately 100 µL.

GC-MS Analysis:

Inject 1 µL of the concentrated extract into the GC-MS system.

The GC oven temperature program should be optimized to achieve good separation of 4-

ethylguaiacol from other matrix components. A typical program might be: start at 40°C,

hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

The mass spectrometer should be operated in selected ion monitoring (SIM) mode to

enhance sensitivity and selectivity.

Monitor the following ions (note: these are theoretical exact masses; the specific ions to

monitor may vary slightly based on the instrument and should be confirmed by running a

full scan of the standards):

4-Ethylguaiacol (Analyte): m/z 152 (molecular ion), and a qualifier ion such as m/z 137.

4-Ethyl-2-methoxyphenol-d2 (Internal Standard): m/z 154 (molecular ion), and a

qualifier ion.

Data Analysis and Quantification:

Integrate the peak areas for the selected ions for both the analyte and the internal

standard in the chromatograms of the calibration standards and the samples.

Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each

calibration standard.
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Construct a calibration curve by plotting the response ratio against the concentration of the

analyte in the calibration standards.

Calculate the response ratio for the unknown samples.

Determine the concentration of 4-ethylguaiacol in the samples by interpolating their

response ratios on the calibration curve.

Visualizations
Experimental Workflow for Quantitative Analysis
The following diagram illustrates the key steps in using 4-Ethyl-2-methoxyphenol-d2 as an

internal standard for quantitative analysis.

Sample & Standard Preparation

Extraction Analysis & Quantification

Sample (e.g., Wine) Spike Sample with IS

4-Ethyl-2-methoxyphenol-d2
(Internal Standard)

Spike Blanks with Analyte & IS

Calibration Standards

Liquid-Liquid Extraction Drying Concentration GC-MS Analysis (SIM Mode) Data Processing
(Peak Integration)

Quantification
(Calibration Curve)

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using an internal standard.

Logical Relationship in Stable Isotope Dilution Assay
This diagram shows the logical relationship between the analyte and the internal standard in a

stable isotope dilution assay.
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Analytical Process

Output

4-Ethylguaiacol (Analyte)
- Unknown concentration in sample

- Natural isotopic abundance

Extraction & Sample Cleanup

4-Ethyl-2-methoxyphenol-d2 (Internal Standard)
- Known amount added

- Deuterium labeled (heavier)

GC-MS Detection

Ratio of Analyte to IS Signal

Accurate Quantification

Click to download full resolution via product page

Caption: Logic of Stable Isotope Dilution Assay.

Conclusion
4-Ethyl-2-methoxyphenol-d2 is an essential tool for researchers requiring precise and

accurate quantification of 4-ethylguaiacol. Its use as an internal standard in stable isotope

dilution assays minimizes the effects of matrix interference and variations in sample

preparation, leading to highly reliable analytical results. This guide provides a foundational

understanding for the effective utilization of this deuterated compound in research and drug

development settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12385831?utm_src=pdf-body-img
https://www.benchchem.com/product/b12385831?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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